Cas no 99176-11-1 (Ethyl azepan-1-ylacetate)
Ethyl azepan-1-ylacetate structure
Product Name:Ethyl azepan-1-ylacetate
CAS No:99176-11-1
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD06080426
CID:1067548
PubChem ID:22198097
Update Time:2025-04-20
Ethyl azepan-1-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl azepan-1-ylacetate
- ethyl 2-(azepan-1-yl)acetate
- Ethyl (azepan-1-yl)acetate
- CS-0315338
- Azepan-1-yl-acetic acid ethyl ester
- ethyl2-(azepan-1-yl)acetate
- BB 0262984
- DTXSID60623395
- AKOS003974256
- VS-04174
- MFCD06080426
- SCHEMBL4080149
- 99176-11-1
- ROESXCPJJVXAQV-UHFFFAOYSA-N
- 1H-azepine-1-acetic acid, hexahydro-, ethyl ester
- BBL014091
- ALBB-011773
- STK891921
-
- MDL: MFCD06080426
- Inchi: 1S/C10H19NO2/c1-2-13-10(12)9-11-7-5-3-4-6-8-11/h2-9H2,1H3
- InChI Key: ROESXCPJJVXAQV-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1CCCCCC1)=O
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
Ethyl azepan-1-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291713-5g |
Ethyl 2-(azepan-1-yl)acetate |
99176-11-1 | 97% | 5g |
$329 | 2021-06-09 | |
| TRC | B434345-100mg |
Ethyl Azepan-1-ylacetate |
99176-11-1 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434345-500mg |
Ethyl Azepan-1-ylacetate |
99176-11-1 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B434345-1g |
Ethyl Azepan-1-ylacetate |
99176-11-1 | 1g |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM291713-1g |
Ethyl 2-(azepan-1-yl)acetate |
99176-11-1 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM291713-5g |
Ethyl 2-(azepan-1-yl)acetate |
99176-11-1 | 97% | 5g |
$*** | 2023-05-29 | |
| abcr | AB378166-500 mg |
Ethyl azepan-1-ylacetate |
99176-11-1 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB378166-1 g |
Ethyl azepan-1-ylacetate |
99176-11-1 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB378166-5 g |
Ethyl azepan-1-ylacetate |
99176-11-1 | 5 g |
€456.10 | 2023-07-19 | ||
| abcr | AB378166-10 g |
Ethyl azepan-1-ylacetate |
99176-11-1 | 10 g |
€773.40 | 2023-07-19 |
Ethyl azepan-1-ylacetate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
99176-11-1 (Ethyl azepan-1-ylacetate) Related Products
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- 63887-36-5(Piperidinium,1-(2-ethoxy-2-oxoethyl)-1-ethyl-, bromide (1:1))
- 6962-05-6(Piperidinium,1,1-bis(2-ethoxy-2-oxoethyl)-, bromide (1:1))
- 2644-26-0(Glycine, N,N-dipentyl-,ethyl ester)
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- 76391-82-7(1H-Azepinium, 1-(2-(decyloxy)-2-oxoethyl)-1-heptylhexahydro-, hydroxide)
- 15989-02-3(2-morpholinone, 4-dodecyl-)
- 51992-75-7(Glycine, N-octyl-N-[2-(octyloxy)-2-oxoethyl]-, octyl ester)
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